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Compound of Interest

Compound Name: cis-1-Methyl-2-propylcyclohexane

Cat. No.: B13810613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of cis-1-Methyl-2-propylcyclohexane. Due to the limited availability of specific experimental

data for this compound in the public domain, this document outlines a plausible stereoselective

synthetic route and discusses the expected analytical characterization based on established

chemical principles and data from analogous compounds.

Introduction
cis-1-Methyl-2-propylcyclohexane is a saturated cyclic hydrocarbon with the molecular

formula C₁₀H₂₀ and a molecular weight of 140.27 g/mol .[1] Its structure consists of a

cyclohexane ring substituted with a methyl group and a propyl group on adjacent carbons, with

a cis stereochemical relationship, meaning both substituents are on the same side of the ring's

plane. This specific stereoisomerism influences its physical and chemical properties, making its

controlled synthesis and unambiguous characterization crucial for applications in areas such as

specialty chemicals, and potentially as a fragment or intermediate in medicinal chemistry.[2]

Table 1: Physicochemical Properties of cis-1-Methyl-2-propylcyclohexane
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Property Value Source

Molecular Formula C₁₀H₂₀ --INVALID-LINK--

Molecular Weight 140.27 g/mol --INVALID-LINK--

CAS Number 4926-71-0
--INVALID-LINK--, --INVALID-

LINK--

IUPAC Name
cis-1-Methyl-2-

propylcyclohexane
--INVALID-LINK--

Kovats Retention Index (non-

polar column)
1042 --INVALID-LINK--

Synthesis of cis-1-Methyl-2-propylcyclohexane
A definitive, detailed experimental protocol for the stereoselective synthesis of cis-1-Methyl-2-
propylcyclohexane is not readily available in peer-reviewed literature. However, a plausible

and effective strategy for its preparation involves the stereoselective catalytic hydrogenation of

an appropriate cyclohexene precursor. This method is widely used for the synthesis of cis-1,2-

disubstituted cyclohexanes due to the syn-addition of hydrogen atoms across the double bond.

Proposed Synthetic Pathway: Catalytic Hydrogenation
The proposed synthesis starts from 1-methyl-2-propyl-1-cyclohexene. The catalytic

hydrogenation of this alkene is expected to predominantly yield the cis isomer of 1-methyl-2-

propylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis and Characterization of cis-1-Methyl-2-
propylcyclohexane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13810613#synthesis-and-characterization-of-cis-1-
methyl-2-propylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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